Cas no 2228506-05-4 (O-2-(2,6-dimethoxy-4-methylphenyl)-2-methylpropylhydroxylamine)

O-2-(2,6-dimethoxy-4-methylphenyl)-2-methylpropylhydroxylamine is a specialized hydroxylamine derivative featuring a sterically hindered aromatic core with methoxy and methyl substituents. Its structural design enhances stability and selectivity in synthetic applications, particularly as an intermediate in fine chemical and pharmaceutical synthesis. The compound’s electron-rich aromatic system and hindered amine moiety contribute to its utility in controlled radical reactions and as a potential ligand or building block for complex molecular architectures. Its well-defined reactivity profile makes it valuable for research in asymmetric synthesis and catalysis. Proper handling under inert conditions is recommended due to potential sensitivity to oxidation.
O-2-(2,6-dimethoxy-4-methylphenyl)-2-methylpropylhydroxylamine structure
2228506-05-4 structure
Product Name:O-2-(2,6-dimethoxy-4-methylphenyl)-2-methylpropylhydroxylamine
CAS No:2228506-05-4
MF:C13H21NO3
MW:239.310744047165
CID:6258814
PubChem ID:165711319
Update Time:2025-06-08

O-2-(2,6-dimethoxy-4-methylphenyl)-2-methylpropylhydroxylamine Chemical and Physical Properties

Names and Identifiers

    • O-2-(2,6-dimethoxy-4-methylphenyl)-2-methylpropylhydroxylamine
    • 2228506-05-4
    • O-[2-(2,6-dimethoxy-4-methylphenyl)-2-methylpropyl]hydroxylamine
    • EN300-1734287
    • Inchi: 1S/C13H21NO3/c1-9-6-10(15-4)12(11(7-9)16-5)13(2,3)8-17-14/h6-7H,8,14H2,1-5H3
    • InChI Key: KZKHRUIPZCOPCI-UHFFFAOYSA-N
    • SMILES: O(CC(C)(C)C1C(=CC(C)=CC=1OC)OC)N

Computed Properties

  • Exact Mass: 239.15214353g/mol
  • Monoisotopic Mass: 239.15214353g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 219
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 53.7Ų

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Additional information on O-2-(2,6-dimethoxy-4-methylphenyl)-2-methylpropylhydroxylamine

Research Brief on O-2-(2,6-dimethoxy-4-methylphenyl)-2-methylpropylhydroxylamine (CAS: 2228506-05-4)

O-2-(2,6-dimethoxy-4-methylphenyl)-2-methylpropylhydroxylamine (CAS: 2228506-05-4) is a novel hydroxylamine derivative that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the modulation of oxidative stress pathways and as a precursor for the synthesis of bioactive molecules. Recent studies have explored its mechanism of action, pharmacokinetics, and therapeutic efficacy, positioning it as a candidate for further drug development.

The synthesis and characterization of O-2-(2,6-dimethoxy-4-methylphenyl)-2-methylpropylhydroxylamine have been detailed in several recent publications. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm its molecular structure and purity. The compound's stability under physiological conditions and its reactivity with biological targets have been key areas of investigation. Preliminary data suggest that it exhibits favorable bioavailability and low toxicity, making it a viable candidate for in vivo studies.

One of the most significant findings related to this compound is its role as a potent antioxidant. In vitro studies have demonstrated its ability to scavenge reactive oxygen species (ROS) and protect cells from oxidative damage. This property is particularly relevant in the context of neurodegenerative diseases, where oxidative stress is a major contributing factor. Additionally, its potential as a chelating agent for metal ions has been explored, opening new avenues for its application in metal-induced toxicity and related disorders.

Recent research has also focused on the pharmacological applications of O-2-(2,6-dimethoxy-4-methylphenyl)-2-methylpropylhydroxylamine. In animal models, the compound has shown neuroprotective effects, reducing markers of oxidative stress and inflammation in the brain. These findings have sparked interest in its potential use for treating conditions such as Alzheimer's disease and Parkinson's disease. Furthermore, its ability to modulate enzyme activity, particularly those involved in redox reactions, has been investigated, with promising results indicating its utility in enzyme inhibition therapies.

Despite these advancements, challenges remain in the development of O-2-(2,6-dimethoxy-4-methylphenyl)-2-methylpropylhydroxylamine as a therapeutic agent. Issues such as optimal dosing, long-term safety, and formulation stability need to be addressed in future studies. Collaborative efforts between academic researchers and pharmaceutical companies are essential to overcome these hurdles and translate preclinical findings into clinical applications.

In conclusion, O-2-(2,6-dimethoxy-4-methylphenyl)-2-methylpropylhydroxylamine (CAS: 2228506-05-4) represents a promising compound with diverse therapeutic potential. Its unique chemical properties and biological activities make it a valuable subject for ongoing and future research. As the scientific community continues to unravel its mechanisms and applications, this compound may soon emerge as a key player in the development of novel treatments for oxidative stress-related and neurodegenerative diseases.

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